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Compound of Interest

Compound Name: 1-Nitropyrazole

Cat. No.: B188897 Get Quote

A Comparative Analysis of 1-Nitropyrazole-
Based Energetic Materials and RDX
For researchers and scientists in the field of energetic materials, the quest for novel

compounds with superior performance and reduced sensitivity is a constant endeavor. This

guide provides a comprehensive comparison of the performance of emerging 1-Nitropyrazole-

based energetic materials against the benchmark explosive, RDX (Research Department

Explosive). The information presented herein is supported by experimental data to facilitate an

objective evaluation for drug development and defense applications.

This comparative guide delves into the key performance parameters of detonation velocity,

detonation pressure, density, and sensitivity to impact and friction. The data is compiled from

recent studies on various 1-nitropyrazole derivatives, offering a glimpse into the potential of

this class of energetic materials to supplement or even replace traditional explosives like RDX.

Performance Characteristics: A Tabular Comparison
The following tables summarize the key performance metrics of selected 1-Nitropyrazole-

based energetic materials in comparison to RDX. These compounds have been chosen based

on the availability of comprehensive experimental data.

Table 1: Detonation Performance
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Compound
Name

Abbreviation
Density
(g/cm³)

Detonation
Velocity (m/s)

Detonation
Pressure
(GPa)

1,3,5-Trinitro-

1,3,5-triazinane
RDX 1.82 8750 34.0

Dihydroxylammo

nium((4-nitro-1H-

pyrazole-3,5-

diyl)bis(1H-1,2,4-

triazole-5,3-

diyl))bis(nitroami

de)

- - 9077 33.6

Dihydrazinium

3,5-

bis(dinitromethyl)

-4-nitro-1H-

pyrazole

- 1.88 8931 35.9[1]

5,5′-(4-nitro-1H-

pyrazole-3,5-

diyl)bis(3-nitro-

1H-1,2,4-triazole)

- - 8747 33.0

DNPAT DNPAT - 8889 >37.0

Table 2: Sensitivity Properties
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Compound Name Abbreviation
Impact Sensitivity
(J)

Friction Sensitivity
(N)

1,3,5-Trinitro-1,3,5-

triazinane
RDX 7.5 120[2]

Dihydroxylammonium(

(4-nitro-1H-pyrazole-

3,5-diyl)bis(1H-1,2,4-

triazole-5,3-

diyl))bis(nitroamide)

- >40 -

Dihydrazinium 3,5-

bis(dinitromethyl)-4-

nitro-1H-pyrazole

- - -

5,5′-(4-nitro-1H-

pyrazole-3,5-

diyl)bis(3-nitro-1H-

1,2,4-triazole)

- 30 -

DNPAT DNPAT 18 -

Experimental Protocols
The performance data presented in this guide are derived from standardized experimental

methodologies. Below are detailed descriptions of the key experimental protocols used to

characterize these energetic materials.

Synthesis of 1-Nitropyrazole-Based Energetic Materials
The synthesis of 1-Nitropyrazole-based energetic materials typically involves multi-step

reactions. A general approach often starts with the nitration of a pyrazole ring, followed by the

introduction of other energetic functional groups or the formation of energetic salts.

For instance, the synthesis of 4-Nitropyrazole can be achieved by reacting pyrazole with a

mixture of fuming nitric acid and fuming sulfuric acid.[3] More complex molecules, such as

those involving triazole rings, are synthesized through subsequent reactions. For example, a

family of derivatives of the nitropyrazole–triazole backbone has been designed and
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synthesized, with some compounds showing excellent thermal stability and detonation

performance.[4]

The synthesis of energetic salts often involves a neutralization reaction between the acidic

nitropyrazole derivative and a nitrogen-rich base.

Determination of Detonation Velocity
The detonation velocity, the speed at which the detonation wave propagates through the

explosive, is a critical measure of its performance. A common method for its determination is

the rate stick test.

Experimental Workflow for Detonation Velocity Measurement

Sample Preparation Detonation and Data Acquisition Data Analysis

Press explosive powder
into a cylindrical charge

of known diameter and density

Insert ionization probes or
optical fibers at precise

intervals along the charge

Initiate detonation at one
end of the charge using

a standard detonator

Record the time-of-arrival
of the detonation wave at

each probe using an oscilloscope

Calculate detonation velocity
(Distance between probes / Time difference)

Click to download full resolution via product page

Caption: Workflow for Detonation Velocity Measurement.

In this method, the explosive material is pressed into a cylindrical charge of a specific diameter

and density. Ionization probes or optical fibers are placed at precise, known distances along the

length of the charge. Upon initiation of the detonation at one end, the time it takes for the

detonation front to travel between the probes is measured using a high-speed oscilloscope.

The detonation velocity is then calculated by dividing the distance between the probes by the

measured time interval.

Determination of Detonation Pressure
Detonation pressure is the immense pressure generated at the detonation front and is a key

indicator of an explosive's brisance or shattering effect. One common technique for its

measurement involves the use of manganin pressure gauges.
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Experimental Workflow for Detonation Pressure Measurement

Experimental Setup Measurement Calculation

Embed a calibrated manganin
gauge within the explosive
sample or at its interface

with a witness plate

Initiate detonation of the
explosive charge

Record the change in electrical
resistance of the manganin

gauge over time using a
high-speed data acquisition system

Convert the resistance change
to pressure using the gauge's

calibration factor

Click to download full resolution via product page

Caption: Workflow for Detonation Pressure Measurement.

Manganin is an alloy whose electrical resistance changes predictably with pressure. A

calibrated manganin gauge is embedded within the explosive material or placed in contact with

a witness plate adjacent to the explosive. When the detonation wave impacts the gauge, the

change in its resistance is recorded. This change in resistance is then converted to a pressure

reading using the known calibration factor for the gauge.

Sensitivity Testing
The sensitivity of an energetic material to external stimuli such as impact and friction is a critical

safety parameter. Standardized tests are used to quantify these properties.

Impact Sensitivity: The BAM (Bundesanstalt für Materialforschung und -prüfung) Fallhammer

test is a widely used method to determine impact sensitivity. In this test, a specified weight is

dropped from varying heights onto a sample of the explosive material. The impact energy at

which there is a 50% probability of causing an explosion is determined and reported in Joules

(J).

Friction Sensitivity: The BAM Friction Apparatus is used to assess the sensitivity of an

explosive to frictional stimuli. A sample of the material is subjected to a moving porcelain plate

while under a weighted porcelain pin. The force at which ignition or explosion occurs is

recorded in Newtons (N).
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Logical Relationship of Performance and Synthesis
The performance of 1-Nitropyrazole-based energetic materials is intrinsically linked to their

molecular structure, which is a direct result of the synthesis pathway. The introduction of

different functional groups and the formation of various salts can significantly alter the energetic

properties and sensitivity.

Logical Diagram of Synthesis and Performance Evaluation
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Caption: From Synthesis to Performance Comparison.
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This diagram illustrates the logical flow from the initial synthesis of 1-Nitropyrazole-based

compounds to their performance characterization and subsequent comparison with the

established properties of RDX. The synthesis pathway dictates the final molecular structure,

which in turn influences the outcomes of the detonation and sensitivity tests.

Conclusion
The data presented in this guide indicates that several 1-Nitropyrazole-based energetic

materials exhibit promising performance characteristics, with some demonstrating detonation

velocities and pressures comparable or even superior to RDX. Furthermore, a number of these

novel compounds show significantly lower sensitivity to impact and friction, a highly desirable

trait for improving the safety and handling of explosives.

Continued research into the synthesis and characterization of new 1-Nitropyrazole derivatives

is warranted. The favorable balance of high performance and reduced sensitivity offered by this

class of compounds makes them strong candidates for the next generation of energetic

materials. Further studies should focus on optimizing synthesis routes for scalability and cost-

effectiveness, as well as more extensive testing to fully understand their long-term stability and

compatibility with other materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188897#performance-comparison-of-1-nitropyrazole-
based-energetic-materials-with-rdx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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